Cas no 2431-96-1 (N,N-Diethylphenylacetamide)

• Product Name: N,N-Diethylphenylacetamide
• CAS No: 2431-96-1
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• MDL: MFCD00192031
• CID: 84318
• PubChem ID: 17076
• Update Time: 2025-06-09

N,N-Diethylphenylacetamide Chemical and Physical Properties

Names and Identifiers

• N,N-Diethyl-2-phenylacetamide
• N,N-diethyl Benzene acetamide
• N,N-Diethylphenylacetamide
• DEPA
• EINECS 219-400-3
• N,N-diethyl-2-phenyl-acetamide
• N,N-diethylphenylacetic amide
• PhCH2CONEt2
• Phenyl-essigsaeure-diaethylamid
• Phenyl-N,N-diethylacetamide
• N,N-Diethyl phenylacetamide
• N,N-Diethylbenzeneacetamide
• Benzeneacetamide, N,N-diethyl-
• TTI4PYU0SH
• UXDAWVUDZLBBAM-UHFFFAOYSA-N
• Benzeneacetamide, N,N-diethyl- (9CI)
• diethyl phenyl acetamide
• Diethyl-2-phenylacetamide
• Nn-diethyl-Benzeneacetamide
• Benzeneacetamide,N-
• D81999
• NSC 8245
• DTXSID00179048
• CCRIS 3350
• DIETHYLPHENYLACETAMIDE, N,N-
• CAA43196
• SCHEMBL195224
• CHEBI:195905
• NS00027614
• N,N-Diethyl-Benzeneacetamide
• Benzeneacetamide,N-diethyl-
• AS-19230
• NSC8245
• MFCD00192031
• N,N-Diethylbenzeneacetamide, 9CI
• FT-0693670
• 2-09-00-00300 (Beilstein Handbook Reference)
• AKOS003583451
• ACETAMIDE, N,N-DIETHYL-2-PHENYL-
• HMS2269O18
• BRN 1867641
• Phenyl-N, N-diethylacetamide
• Acetamide,N-diethyl-2-phenyl-
• MLS000516055
• SMR000112522
• CS-0152036
• NSC-8245
• UNII-TTI4PYU0SH
• Q27290343
• NCGC00247008-01
• 2431-96-1
• InChI=1/C12H17NO/c1-3-13(4-2)12(14)10-11-8-6-5-7-9-11/h5-9H,3-4,10H2,1-2H
• AI3-03605
• N,N-Diethyl-2-phenylacetamide, analytical standard
• SY317369
• CHEMBL1887332
• N,N-DIETHYLPHENYLACETAMIDE [MI]

• MDL： MFCD00192031
• Inchi： 1S/C12H17NO/c1-3-13(4-2)12(14)10-11-8-6-5-7-9-11/h5-9H,3-4,10H2,1-2H3
• InChI Key： UXDAWVUDZLBBAM-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)N(CC)CC
• BRN： 1867641

Computed Properties

• Exact Mass: 191.13100
• Monoisotopic Mass: 191.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.004 g/mL at 25 °C(lit.)
• Boiling Point: 169-171 °C18 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.522(lit.)
• PSA: 20.31000
• LogP: 2.09750

N,N-Diethylphenylacetamide Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： 36
• RTECS：AB7410000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Toxicity：LD50 in guinea pigs, rats, rabbits, mice (g/kg): 7, 3-4, 3.5, ~2 dermally (Rao, 1991)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N,N-Diethylphenylacetamide

Introduction to N,N-Diethylphenylacetamide (CAS No. 2431-96-1)

N,N-Diethylphenylacetamide, with the chemical formula C₁₃H₁₉NO, is a significant compound in the field of pharmaceutical and chemical research. This compound is identified by its unique CAS number, CAS No. 2431-96-1, which distinguishes it in the vast registry of chemical substances. The molecular structure of N,N-Diethylphenylacetamide consists of a phenyl ring substituted with two ethyl groups and an acetamide functional group, making it a versatile intermediate in organic synthesis.

The pharmacological properties of N,N-Diethylphenylacetamide have been extensively studied, particularly in the context of its potential applications in medicinal chemistry. Research has indicated that this compound exhibits notable biological activity, which has sparked interest in its role as a precursor or analog in drug development. The amide group in its structure contributes to its solubility and reactivity, enabling various chemical modifications that can tailor its pharmacokinetic and pharmacodynamic profiles.

In recent years, the synthesis and characterization of N,N-Diethylphenylacetamide have seen significant advancements. Modern techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have facilitated a deeper understanding of its molecular interactions. These methodologies have allowed researchers to elucidate the compound's mechanism of action and assess its potential therapeutic benefits.

The compound's structural motif, featuring a phenyl ring with ethyl substitutions, has been explored for its interaction with biological targets. Studies have suggested that N,N-Diethylphenylacetamide may modulate certain neurotransmitter systems, making it a candidate for investigating neurological disorders. The presence of the acetamide group also suggests potential applications in anti-inflammatory and analgesic therapies, although further research is necessary to fully validate these hypotheses.

One of the most intriguing aspects of N,N-Diethylphenylacetamide is its role as a scaffold for drug design. By leveraging computational chemistry and molecular modeling techniques, researchers can predict how structural modifications might influence biological activity. This approach has led to the identification of novel derivatives with enhanced efficacy or reduced side effects. Such innovations are crucial in the ongoing effort to develop safer and more effective pharmaceuticals.

The synthesis of N,N-Diethylphenylacetamide involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include acetylation followed by alkylation or vice versa, depending on the desired regioselectivity. Advanced catalytic systems have been employed to improve yield and purity, reducing the environmental impact of production processes. These green chemistry principles align with the broader goal of sustainable pharmaceutical manufacturing.

Industrial-scale production of N,N-Diethylphenylacetamide must adhere to stringent quality control measures to ensure consistency and safety. Analytical techniques such as gas chromatography-mass spectrometry (GC-MS) are routinely used to monitor impurities and degradation products. Regulatory agencies require comprehensive documentation of synthesis procedures, including reaction mechanisms and safety protocols, to ensure compliance with international standards.

The applications of N,N-Diethylphenylacetamide extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural features make it a valuable building block for synthesizing more complex molecules with specialized functions. For instance, derivatives of this compound have been investigated for their potential as herbicides or fungicides due to their ability to interact with biological enzymes in target organisms.

Future research directions for N,N-Diethylphenylacetamide include exploring its role in targeted drug delivery systems. Nanotechnology-based approaches have shown promise in enhancing the bioavailability and therapeutic efficacy of small molecules like this one. By encapsulating N,N-Diethylphenylacetamide within lipid nanoparticles or polymeric micelles, researchers aim to achieve controlled release profiles that could improve patient outcomes.

The economic feasibility of producing N,N-Diethylphenylacetamide on a large scale is another critical consideration. Cost-effective synthetic routes must be developed to ensure affordability without compromising quality. Collaborative efforts between academia and industry are essential for optimizing production processes and expanding access to this valuable compound for research purposes.

In conclusion, N,N-Diethylphenylacetamide (CAS No. 2431-96-1) represents a fascinating subject of study in chemical biology and medicinal chemistry. Its unique structure offers opportunities for developing novel therapeutics across multiple disease areas. With ongoing advancements in synthetic methodologies and analytical techniques, this compound continues to be a cornerstone in pharmaceutical innovation.